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Compound of Interest

Compound Name: Dioctylamine

Cat. No.: B052008

An In-depth Technical Guide to the Chemical Properties and Structure of Dioctylamine

Introduction

Dioctylamine (CAS No. 1120-48-5) is a secondary aliphatic amine characterized by the
presence of two octyl groups attached to a nitrogen atom.[1][2] This structure imparts
significant lipophilicity, making it a versatile intermediate in the chemical industry.[3] It typically
appears as a colorless to pale yellow liquid with a characteristic amine-like, fishy odor.[3][4]
While not naturally occurring in significant amounts, it is synthesized for various industrial
applications, including the manufacturing of surfactants, corrosion inhibitors, emulsifiers, and as
a metal extraction agent. This document provides a comprehensive overview of its chemical
structure, physicochemical properties, and generalized experimental protocols for its synthesis
and characterization, intended for a technical audience in research and development.

Chemical Structure and Identification

Dioctylamine is structurally defined as a secondary amine with two C8 alkyl chains. Its identity
is established through various nomenclature and registry systems.

IUPAC Name: N-octyloctan-1-amine

Molecular Formula: CisH3sN

Linear Formula: CH3(CH2)7NH(CH2)7CHs

SMILES: CCCCCCCCNCCCCCccCcCC
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InChl: 1S/C16H35N/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h17H,3-16H2,1-2H3

InChlKey: LAWOZCWGWDVVSG-UHFFFAOYSA-N

CAS Registry Number: 1120-48-5

EC Number: 214-311-6

Physicochemical Properties

The physical and chemical properties of dioctylamine are summarized below. These
properties underscore its behavior in various chemical and physical processes.
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Property Value Reference(s)
Molecular Weight 241.46 g/mol
Appearance Colorle-ss tc-) pale yellow liquid
or semi-solid
Odor Mild, fishy, amine-like
Melting Point 13t0 16 °C
Boiling Point 297 to 298 °C (at 760 mmHg)
Density 0.799 g/mL at 25 °C

Refractive Index (n2°/D)

1.4432

Vapor Pressure

0.01 mmHg at 20 °C

Vapor Density

8.3 (vs air)

Flash Point

> 110 °C (> 230 °F) - closed

cup

Water Solubility

Immiscible

Solubility in Organics

Miscible with ethanol, ether,

and chloroform

pKa

11.10 + 0.19 (Predicted)

Stabilit Stable under normal
abili
y conditions. Combustible.

o Strong oxidizing agents, strong
Incompatibilities )
acids.

Experimental Protocols and Workflows
Synthesis and Purification

Dioctylamine is typically synthesized via the nucleophilic substitution of an octyl halide with
ammonia. This reaction yields a mixture of primary, secondary, and tertiary amines, from which
dioctylamine must be isolated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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